3-methyl-7-(naphthalen-1-ylmethyl)-8-(4-pentylpiperazin-1-yl)-1H-purine-2,6(3H,7H)-dione
Description
Scientific Research Applications
Anticancer Activity
Research into heterocyclic compounds, including purine derivatives, highlights their significance in anticancer drug discovery. A study by Zagórska et al. (2021) focused on the design, synthesis, and evaluation of purine derivatives for their anticancer activity. Compounds with similar structural features have shown effectiveness against various cancer cell lines, indicating their potential as scaffolds for developing thymidine phosphorylase inhibitors, which are relevant in cancer treatment Zagórska et al., 2021.
Chemosensors for Metal Ions
Derivatives of naphthalene, akin to the compound , have been utilized in creating chemosensors for detecting transition metal ions. A study by Gosavi-Mirkute et al. (2017) described the synthesis and characterization of naphthoquinone-based chemosensors, demonstrating selectivity towards Cu2+ ions. These findings suggest potential applications of structurally similar compounds in environmental monitoring and analytical chemistry Gosavi-Mirkute et al., 2017.
Antifungal and Antibacterial Agents
The synthesis and biological evaluation of nitrogen and sulfur-containing hetero-1,4-naphthoquinones have been investigated for their potent antifungal and antibacterial activities. Compounds within this structural framework have shown better activity than some clinically used drugs, indicating their potential in developing new antimicrobial agents Tandon et al., 2010.
Advanced Material Science
In the realm of material science, the synthesis and properties of compounds bearing the naphthalene unit have been explored for their applications in creating advanced materials. For instance, the efficient combination of ionic liquids and microwave irradiation for polycondensation has been studied, indicating the versatility of naphthalene derivatives in synthesizing polymers with potential applications in various industries Mallakpour & Rafiee, 2007.
properties
IUPAC Name |
3-methyl-7-(naphthalen-1-ylmethyl)-8-(4-pentylpiperazin-1-yl)purine-2,6-dione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H32N6O2/c1-3-4-7-13-30-14-16-31(17-15-30)25-27-23-22(24(33)28-26(34)29(23)2)32(25)18-20-11-8-10-19-9-5-6-12-21(19)20/h5-6,8-12H,3-4,7,13-18H2,1-2H3,(H,28,33,34) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LJGFBBRQVVHJIT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCN1CCN(CC1)C2=NC3=C(N2CC4=CC=CC5=CC=CC=C54)C(=O)NC(=O)N3C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H32N6O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
460.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-methyl-7-(naphthalen-1-ylmethyl)-8-(4-pentylpiperazin-1-yl)-1H-purine-2,6(3H,7H)-dione | |
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